3-Acetyl-5-chlorobenzonitrile

• Molecular Formula: C9H6ClNO
• Molecular Weight: 179.60 g/mol
• IUPAC Name: 3-acetyl-5-chlorobenzonitrile
• InChI: InChI=1S/C9H6ClNO/c1-6(12)8-2-7(5-11)3-9(10)4-8/h2-4H,1H3
• InChI Key: CGVQMJFJZWMQPK-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC(=C1)C#N)Cl

Description

3-Acetyl-5-chlorobenzonitrile is a benzene derivative featuring a nitrile group, an acetyl substituent at position 3, and a chlorine atom at position 5. Its molecular formula is C₉H₆ClNO, with an estimated molecular weight of 179.45 g/mol. The acetyl group introduces electron-withdrawing effects, enhancing the compound’s polarity and reactivity, particularly in condensation or cyclization reactions. The chlorine atom further modulates electronic properties, influencing regioselectivity in subsequent synthetic modifications.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations and Molecular Properties

The following table summarizes key structural and molecular differences between 3-Acetyl-5-chlorobenzonitrile and its analogs:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents	Key Features
3-Acetyl-5-chlorobenzonitrile	C₉H₆ClNO	179.45 (estimated)	Cl, Acetyl (positions 3,5)	High polarity, electron-withdrawing groups
3-Acetyl-5-bromo-2-hydroxybenzonitrile	C₉H₆BrNO₂	240.06	Br, Acetyl, OH (positions 3,5,2)	Bromine substitution, hydroxyl reactivity
3-Chloro-5-methylbenzonitrile	C₈H₆ClN	151.59	Cl, Methyl (positions 3,5)	Electron-donating methyl group
3-(Bromomethyl)-5-chlorobenzonitrile	C₈H₅BrClN	234.49	Cl, BrCH₂ (positions 5,3)	Bromomethyl reactivity for alkylation

Reactivity and Functional Group Analysis

• 3-Acetyl-5-chlorobenzonitrile : The acetyl group facilitates nucleophilic attack at the carbonyl carbon, while the nitrile group offers sites for hydrolysis or reduction. Chlorine’s meta-directing effect may influence electrophilic substitution patterns.
• 3-Chloro-5-methylbenzonitrile : The methyl group’s electron-donating nature reduces nitrile electrophilicity compared to acetylated analogs, limiting reactivity in certain transformations .
• 3-(Bromomethyl)-5-chlorobenzonitrile : The bromomethyl substituent enables alkylation or cross-coupling reactions, expanding utility in polymer or small-molecule synthesis .

Research Findings and Limitations

• Synthetic Routes : Evidence highlights 3-Acetyl-5-bromo-2-hydroxybenzonitrile’s synthesis via bromination and acetylation steps, suggesting analogous methods for chlorinated derivatives .
• Data Gaps : Melting points, solubility, and spectroscopic data for 3-Acetyl-5-chlorobenzonitrile are absent in the provided evidence, necessitating extrapolation from structural analogs.